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Compound of Interest

Compound Name: O-Desmethyl Carvedilol-d5

Cat. No.: B586321 Get Quote

Introduction

Carvedilol is a non-selective beta- and alpha-1 adrenergic receptor antagonist widely used in

the treatment of hypertension and congestive heart failure. The analysis of carvedilol and its

metabolites, such as 4'-hydroxyphenyl carvedilol (4-OH carvedilol), in biological matrices is

crucial for pharmacokinetic and bioequivalence studies. Solid-phase extraction (SPE) is a

robust and selective sample preparation technique that effectively removes endogenous

interferences from plasma samples, leading to cleaner extracts and improved analytical

sensitivity and accuracy. This application note provides a detailed protocol for the solid-phase

extraction of carvedilol and its primary active metabolite, 4'-hydroxyphenyl carvedilol, from

human plasma prior to analysis by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Methodology

A mixed-mode cation exchange (MCX) SPE protocol is employed for the extraction of carvedilol

and its metabolites. This method leverages the basic nature of the analytes to achieve high

recovery and specificity. The subsequent analysis by LC-MS/MS allows for sensitive and

selective quantification.
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The following table summarizes the quantitative data from a validated bioanalytical method for

the determination of carvedilol and 4-OH carvedilol in human plasma using solid-phase

extraction.

Analyte
Linearity
Range (ng/mL)

LLOQ (ng/mL) Recovery (%) Reference

Carvedilol 0.5 - 100 0.5 78.90 [1][2]

4-OH Carvedilol 0.3 - 40 0.3 83.25 [1][2]

Carvedilol 0.05 - 50 0.05 94 - 99 [3]

4'-hydroxyphenyl

carvedilol
0.01 - 10 0.01 94 - 99 [3]

Experimental Workflow

The following diagram illustrates the solid-phase extraction workflow for carvedilol and its

metabolites from human plasma.
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Sample Pre-treatment

Solid-Phase Extraction (Oasis MCX)

Post-Extraction

200 µL Human Plasma

Add 25 µL Internal Standard
(Abacavir)

Add 100 µL 0.1 N HCl

Vortex Mix

3. Load:
Pre-treated Plasma Sample

1. Condition:
2 mL Methanol

2. Equilibrate:
2 mL Milli-Q Water

4. Wash:
1 mL 0.1 N HCl

5. Wash:
1 mL Milli-Q Water

6. Elute:
2 mL 2% Ammonia in Methanol

Evaporate to Dryness
(Nitrogen Stream, 50°C)

Reconstitute in Mobile Phase

Analyze by LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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